(2S,4S)-4-Methylglutamic acid

Description

(2S,4R)-4-Methylglutamic acid, also called 4-methylglutamate, is an alpha amino acid . This compound is a glutamic acid derivative with a methyl group at the 4 position . Its specific stereochemistry is denoted by (2S,4R), indicating the configuration of the molecule's chiral centers . (2S,4R)-4-Methylglutamic Acid is reported to be a highly selective and potent agonist for kainate receptors and also selectively inhibits the cloned excitatory amino acid transporter EAAT2 at higher concentrations .

Another similar compound is 4-Methylene-L-glutamic acid, which is the L-enantiomer of 4-methyleneglutamic acid . It is a non-proteinogenic L-alpha-amino acid and a 4-methyleneglutamic acid . 4-Methylene-L-glutamic acid has been found in organisms such as Daphnia pulex and Lilium candidum .

• CAS No.: 6141-27-1
• Product Name: (2S,4S)-4-Methylglutamic acid
• Molecular Formula: C6H11NO4
• Molecular Weight: 161.16 g/mol
• IUPAC Name: (2S,4S)-2-amino-4-methylpentanedioic acid
• Standard InChI: InChI=1S/C6H11NO4/c1-3(5(8)9)2-4(7)6(10)11/h3-4H,2,7H2,1H3,(H,8,9)(H,10,11)/t3-,4-/m0/s1
• Standard InChIKey: KRKRAOXTGDJWNI-IMJSIDKUSA-N
• SMILES: CC(CC(C(=O)O)N)C(=O)O
• Canonical SMILES: CC(CC(C(=O)O)N)C(=O)O
• Synonyms: (4S)-4-Methyl-L-glutamic Acid; threo-4-Methyl-L-glutamic Acid; L-threo-γ-Methylglutamate; L-threo-γ-Methylglutamic Acid; _x000B_
• PubChem Compound: 3246152
• Last Modified: Sep 14 2023